Cas no 2137762-05-9 (2-Thiazolemethanamine, 5-(4,6-dimethyl-2-pyrimidinyl)-4-methyl-)
2-Thiazolemethanamine, 5-(4,6-dimethyl-2-pyrimidinyl)-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiazolemethanamine, 5-(4,6-dimethyl-2-pyrimidinyl)-4-methyl-
-
- Inchi: 1S/C11H14N4S/c1-6-4-7(2)14-11(13-6)10-8(3)15-9(5-12)16-10/h4H,5,12H2,1-3H3
- InChI Key: MJFJGGFYCJJDIG-UHFFFAOYSA-N
- SMILES: S1C(C2=NC(C)=CC(C)=N2)=C(C)N=C1CN
2-Thiazolemethanamine, 5-(4,6-dimethyl-2-pyrimidinyl)-4-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-691829-0.05g |
[5-(4,6-dimethylpyrimidin-2-yl)-4-methyl-1,3-thiazol-2-yl]methanamine |
2137762-05-9 | 0.05g |
$1393.0 | 2023-03-10 | ||
| Enamine | EN300-691829-0.1g |
[5-(4,6-dimethylpyrimidin-2-yl)-4-methyl-1,3-thiazol-2-yl]methanamine |
2137762-05-9 | 0.1g |
$1459.0 | 2023-03-10 | ||
| Enamine | EN300-691829-0.25g |
[5-(4,6-dimethylpyrimidin-2-yl)-4-methyl-1,3-thiazol-2-yl]methanamine |
2137762-05-9 | 0.25g |
$1525.0 | 2023-03-10 | ||
| Enamine | EN300-691829-0.5g |
[5-(4,6-dimethylpyrimidin-2-yl)-4-methyl-1,3-thiazol-2-yl]methanamine |
2137762-05-9 | 0.5g |
$1591.0 | 2023-03-10 | ||
| Enamine | EN300-691829-1.0g |
[5-(4,6-dimethylpyrimidin-2-yl)-4-methyl-1,3-thiazol-2-yl]methanamine |
2137762-05-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-691829-2.5g |
[5-(4,6-dimethylpyrimidin-2-yl)-4-methyl-1,3-thiazol-2-yl]methanamine |
2137762-05-9 | 2.5g |
$3249.0 | 2023-03-10 | ||
| Enamine | EN300-691829-5.0g |
[5-(4,6-dimethylpyrimidin-2-yl)-4-methyl-1,3-thiazol-2-yl]methanamine |
2137762-05-9 | 5.0g |
$4806.0 | 2023-03-10 | ||
| Enamine | EN300-691829-10.0g |
[5-(4,6-dimethylpyrimidin-2-yl)-4-methyl-1,3-thiazol-2-yl]methanamine |
2137762-05-9 | 10.0g |
$7128.0 | 2023-03-10 |
2-Thiazolemethanamine, 5-(4,6-dimethyl-2-pyrimidinyl)-4-methyl- Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 2-Thiazolemethanamine, 5-(4,6-dimethyl-2-pyrimidinyl)-4-methyl-
Comprehensive Overview of 2-Thiazolemethanamine, 5-(4,6-dimethyl-2-pyrimidinyl)-4-methyl- (CAS No. 2137762-05-9)
In the realm of specialized organic compounds, 2-Thiazolemethanamine, 5-(4,6-dimethyl-2-pyrimidinyl)-4-methyl- (CAS No. 2137762-05-9) stands out as a molecule of significant interest due to its unique structural features and potential applications. This heterocyclic compound combines a thiazole core with a dimethylpyrimidine substituent, making it a subject of study in pharmaceutical and agrochemical research. Its molecular formula and intricate bonding patterns contribute to its versatility in synthetic chemistry.
The growing demand for novel heterocyclic compounds in drug discovery has placed 2-Thiazolemethanamine derivatives under the spotlight. Researchers are particularly intrigued by its potential as a bioactive scaffold, which could be leveraged in the development of targeted therapies. Recent trends in AI-driven molecular design have further amplified interest in such compounds, as computational models increasingly predict their utility in enzyme inhibition and receptor modulation.
From a synthetic chemistry perspective, the 5-(4,6-dimethyl-2-pyrimidinyl) moiety in this compound offers distinct electronic properties that influence its reactivity. This characteristic makes it valuable for constructing molecular libraries used in high-throughput screening. Laboratories focusing on medicinal chemistry optimization often explore such structures to identify lead compounds with improved pharmacokinetic profiles.
Environmental and green chemistry considerations are also shaping the discourse around this compound. With increasing emphasis on sustainable synthesis methods, researchers are investigating eco-friendly routes to produce 2-Thiazolemethanamine analogs. This aligns with broader industry movements toward benign-by-design principles, reducing waste and energy consumption in chemical manufacturing.
The compound's structure-activity relationship (SAR) has become a frequent topic in scientific literature, particularly regarding its potential hydrogen-bonding capacity and lipophilicity. These molecular features are crucial for understanding its bioavailability and membrane permeability – key parameters in modern drug development pipelines. Computational chemists often include this structure in their molecular docking studies to predict interactions with biological targets.
Analytical characterization of CAS 2137762-05-9 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's purity and structural integrity, which are essential for research applications. The growing availability of high-resolution analytical data for this compound has facilitated its adoption in various research programs.
In material science applications, the thiazole-pyrimidine hybrid structure has shown promise in the development of organic electronic materials. Its conjugated system and potential for π-stacking interactions make it interesting for optoelectronic device research. This multidisciplinary appeal demonstrates how 2-Thiazolemethanamine derivatives bridge traditional chemical boundaries.
The compound's stability profile and storage conditions are frequently searched topics among laboratory professionals. Proper handling of this material requires understanding its physicochemical properties, including solubility characteristics and thermal stability. These practical considerations are crucial for researchers planning to incorporate this compound into their experimental workflows.
Patent literature reveals growing intellectual property activity surrounding 5-(4,6-dimethyl-2-pyrimidinyl)-4-methyl-2-thiazolemethanamine, particularly in applications related to selective modulation of biological pathways. This commercial interest underscores the compound's perceived value in various innovation-driven sectors of the chemical industry.
As the scientific community continues to explore structure-based drug design, compounds like CAS 2137762-05-9 serve as important building blocks. Their modular nature allows for systematic molecular diversification, enabling researchers to fine-tune desired properties. This approach aligns perfectly with current trends in precision chemistry and personalized medicine development.
Looking ahead, the integration of machine learning algorithms in chemical research may unlock new possibilities for 2-Thiazolemethanamine derivatives. Predictive models are becoming increasingly adept at suggesting novel modifications that could enhance the compound's therapeutic index or material performance. This represents an exciting frontier in the exploration of this chemical entity.
2137762-05-9 (2-Thiazolemethanamine, 5-(4,6-dimethyl-2-pyrimidinyl)-4-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)